Triamcinolone Benetonide

• CAS No.: 31002-79-6
• Product Name: Triamcinolone Benetonide
• Molecular Formula: C₃₅H₄₂FNO₈
• Molecular Weight: 623.7 g/mol
• IUPAC Name: [2-[(1S,2S,4R,8S,9S,11S,12R,13S)-12-fluoro-11-hydroxy-6,6,9,13-tetramethyl-16-oxo-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-8-yl]-2-oxoethyl] 3-benzamido-2-methylpropanoate
• Standard InChI: InChI=1S/C35H42FNO8/c1-20(18-37-29(41)21-9-7-6-8-10-21)30(42)43-19-27(40)35-28(44-31(2,3)45-35)16-25-24-12-11-22-15-23(38)13-14-32(22,4)34(24,36)26(39)17-33(25,35)5/h6-10,13-15,20,24-26,28,39H,11-12,16-19H2,1-5H3,(H,37,41)/t20?,24-,25-,26-,28+,32-,33-,34-,35+/m0/s1
• Standard InChIKey: GUYPYYARYIIWJZ-CYEPYHPTSA-N
• Isomeric SMILES: CC(CNC(=O)C1=CC=CC=C1)C(=O)OCC(=O)[C@@]23[C@@H](C[C@@H]4[C@@]2(C[C@@H]([C@]5([C@H]4CCC6=CC(=O)C=C[C@@]65C)F)O)C)OC(O3)(C)C
• SMILES: CC(CNC(=O)C1=CC=CC=C1)C(=O)OCC(=O)C23C(CC4C2(CC(C5(C4CCC6=CC(=O)C=CC65C)F)O)C)OC(O3)(C)C
• Canonical SMILES: CC(CNC(=O)C1=CC=CC=C1)C(=O)OCC(=O)C23C(CC4C2(CC(C5(C4CCC6=CC(=O)C=CC65C)F)O)C)OC(O3)(C)C
• Description: Triamcinolone benetonide is a synthetic glucocorticoid corticosteroid with anti-inflammatory activity.
• Synonyms: Tibicorten; triamcinolone acetonide benzoyl- beta-aminoisobutyrate; triamcinolone benetonide
• Reference: [1]. Brian Levy. Diagnostic method and kit for implantation of a sustained release drug-delivery implant with a steroid. Patent. US 20050226814 A1.
• PubChem Compound: 62963
• Last Modified: Nov 11 2021